Cas no 1185128-34-0 (N-2-Fluoro-4-(methylsulfonyl)phenyl-piperidin-4-amine Hydrochloride)
N-2-Fluoro-4-(methylsulfonyl)phenyl-piperidin-4-amine Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- N-[2-Fluoro-4-(methylsulfonyl)phenyl]-piperidin-4-amine hydrochloride
- N-[2-Fluoro-4-(methylsulfonyl)phenyl]-piperidin-4-amine hydrochloride, AldrichCPR
- 1-(2-fluoro-4-methylsulfonylphenyl)piperidin-4-amine;hydrochloride
- 1-(2-Fluoro-4-(methylsulfonyl)phenyl)piperidin-4-amine hydrochloride
- 1185128-34-0
- N-2-Fluoro-4-(methylsulfonyl)phenyl-piperidin-4-amine Hydrochloride
-
- Inchi: 1S/C12H17FN2O2S.ClH/c1-18(16,17)10-2-3-12(11(13)8-10)15-6-4-9(14)5-7-15;/h2-3,8-9H,4-7,14H2,1H3;1H
- InChI Key: KAHLIXXDIVNXBI-UHFFFAOYSA-N
- SMILES: Cl.S(C)(C1C=CC(=C(C=1)F)N1CCC(CC1)N)(=O)=O
Computed Properties
- Exact Mass: 308.0761549g/mol
- Monoisotopic Mass: 308.0761549g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 374
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 71.8
N-2-Fluoro-4-(methylsulfonyl)phenyl-piperidin-4-amine Hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-2-Fluoro-4-(methylsulfonyl)phenyl-piperidin-4-amine Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F598398-5mg |
N-[2-Fluoro-4-(methylsulfonyl)phenyl]-piperidin-4-amine Hydrochloride |
1185128-34-0 | 5mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F598398-10mg |
N-[2-Fluoro-4-(methylsulfonyl)phenyl]-piperidin-4-amine Hydrochloride |
1185128-34-0 | 10mg |
$ 65.00 | 2022-06-04 | ||
| TRC | F598398-50mg |
N-[2-Fluoro-4-(methylsulfonyl)phenyl]-piperidin-4-amine Hydrochloride |
1185128-34-0 | 50mg |
$ 115.00 | 2022-06-04 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 016100-500mg |
N-[2-Fluoro-4-(methylsulfonyl)phenyl]-piperidin-4-amine hydrochloride |
1185128-34-0 | 98% | 500mg |
2826.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 016100-500mg |
N-[2-Fluoro-4-(methylsulfonyl)phenyl]-piperidin-4-amine hydrochloride |
1185128-34-0 | 98% | 500mg |
2826CNY | 2021-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1669167-500mg |
1-(2-Fluoro-4-(methylsulfonyl)phenyl)piperidin-4-amine hydrochloride |
1185128-34-0 | 98% | 500mg |
¥2509.00 | 2024-08-09 | |
| A2B Chem LLC | AY10612-500mg |
N-[2-Fluoro-4-(methylsulfonyl)phenyl]-piperidin-4-amine hydrochloride |
1185128-34-0 | 98% | 500mg |
$255.00 | 2024-04-20 |
N-2-Fluoro-4-(methylsulfonyl)phenyl-piperidin-4-amine Hydrochloride Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on N-2-Fluoro-4-(methylsulfonyl)phenyl-piperidin-4-amine Hydrochloride
N-2-Fluoro-4-(methylsulfonyl)phenyl-piperidin-4-amine Hydrochloride: A Comprehensive Overview
N-2-Fluoro-4-(methylsulfonyl)phenyl-piperidin-4-amine Hydrochloride (CAS no. 1185128-34-0) is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and functional properties, represents a promising candidate for various therapeutic applications. Its molecular structure, incorporating both fluoro and methylsulfonyl substituents, imparts distinct pharmacological characteristics that make it particularly intriguing for medicinal chemists and biologists.
The significance of this compound lies in its potential to serve as a key intermediate in the synthesis of novel pharmaceutical agents. The presence of a fluoro group in the aromatic ring enhances the metabolic stability and binding affinity of the molecule, which are critical factors in drug design. Additionally, the methylsulfonyl moiety contributes to the compound's solubility and bioavailability, making it an attractive scaffold for further derivatization.
In recent years, there has been a surge in research focused on developing new therapeutic strategies for neurological disorders. N-2-Fluoro-4-(methylsulfonyl)phenyl-piperidin-4-amine Hydrochloride has emerged as a compound of interest in this domain due to its ability to modulate neurotransmitter activity. Preliminary studies suggest that it may exhibit properties similar to those of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat conditions such as depression and anxiety. The precise mechanism of action remains under investigation, but early findings are promising.
The synthesis of N-2-Fluoro-4-(methylsulfonyl)phenyl-piperidin-4-amine Hydrochloride involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the fluoro group is particularly challenging due to its reactivity and sensitivity to environmental conditions. Advanced synthetic techniques, such as fluorination reactions under controlled conditions, are employed to achieve the desired substitution pattern. The final hydrochloride salt form enhances the compound's stability and facilitates its use in subsequent pharmacological studies.
One of the most compelling aspects of this compound is its potential in the development of targeted therapies for cancer. The unique structural features of N-2-Fluoro-4-(methylsulfonyl)phenyl-piperidin-4-amine Hydrochloride allow it to interact with specific biological targets involved in tumor growth and progression. Research is ongoing to explore its efficacy as an anti-cancer agent, with initial studies indicating promising results in preclinical models. The ability to modulate key signaling pathways associated with cancer cell proliferation makes this compound a valuable asset in oncology research.
The pharmacokinetic properties of N-2-Fluoro-4-(methylsulfonyl)phenyl-piperidin-4-amine Hydrochloride are also subjects of intense investigation. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles when administered orally. This makes it a suitable candidate for clinical development as an oral therapeutic agent. Furthermore, its stability under various storage conditions ensures that it can be reliably manufactured and distributed for clinical trials.
In conclusion, N-2-Fluoro-4-(methylsulfonyl)phenyl-piperidin-4-amine Hydrochloride represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.
1185128-34-0 (N-2-Fluoro-4-(methylsulfonyl)phenyl-piperidin-4-amine Hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)